Cas no 441289-81-2 (7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide)

• Product Name: 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• CAS No: 441289-81-2
• MF: C₂₀H₁₈BrN₅O
• MW: 424.29382276535
• CID: 5762727
• PubChem ID: 4093933
• Update Time: 2025-05-20

7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016203916
• HMS601C19
• ZINC01467351
• 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 441289-81-2
• SR-01000444535
• STL091323
• EU-0006140
• 7-(4-bromophenyl)-5-methyl-N-(p-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• ZINC01467350
• Oprea1_209655
• F0497-0086
• AKOS002052626
• SR-01000444535-1
• 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• ChemDiv1_004991
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 7-(4-bromophenyl)-1,7-dihydro-5-methyl-N-(4-methylphenyl)-

• Inchi： 1S/C20H18BrN5O/c1-12-3-9-16(10-4-12)25-19(27)17-13(2)24-20-22-11-23-26(20)18(17)14-5-7-15(21)8-6-14/h3-11,18H,1-2H3,(H,25,27)(H,22,23,24)
• InChI Key： MDYDKKITZYJVPY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(C(NC2C=CC(C)=CC=2)=O)=C(C)NC2=NC=NN12

Computed Properties

• Exact Mass: 423.06947g/mol
• Monoisotopic Mass: 423.06947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 14.04±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

Introduction to 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 441289-81-2)

7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide (CAS No. 441289-81-2) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazolopyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of bromine and methyl substituents on the aromatic rings enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery.

The chemical structure of this compound incorporates multiple functional groups that contribute to its unique properties. The triazolo[1,5-a]pyrimidine core is a fused bicyclic system consisting of a triazole ring and a pyrimidine ring, which is known to exhibit significant biological activity. The 4-bromophenyl and 4-methylphenyl groups are key substituents that influence the compound's interactions with biological targets. These aromatic rings provide hydrophobicity and electronic properties that can modulate the compound's binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The [1,2,4]triazolo[1,5-a]pyrimidine scaffold has been particularly studied for its ability to interact with various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The carboxamide group at the 6-position of the pyrimidine ring adds another layer of functionality that can be further modified to enhance pharmacological properties.

The synthesis of 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 4-position of one of the phenyl rings is particularly critical, as it serves as a handle for further functionalization via cross-coupling reactions. Similarly, the methyl groups on the second phenyl ring contribute to the compound's overall steric and electronic profile.

The pharmacological profile of this compound has been explored in several preclinical studies. Initial assays have indicated that it may possess inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The combination of the [1,2,4]triazolo[1,5-a]pyrimidine core with the bromophenyl and methylphenyl substituents suggests potential interactions with targets such as GABA receptors or other neurotransmitter systems. Further investigation into its mechanism of action could uncover novel therapeutic strategies for conditions like epilepsy or neurodegenerative diseases.

In addition to its potential in neurological applications, 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide may also have implications in oncology research. The structural features of this compound resemble those found in known kinase inhibitors, which are widely used in cancer treatment. By modulating the substituents on the aromatic rings or introducing additional functional groups at strategic positions within the molecule, researchers can fine-tune its binding affinity to specific kinases involved in tumor growth and proliferation.

The synthesis and characterization of this compound have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. High-resolution NMR spectra allow researchers to confirm the connectivity of atoms and assign chemical shifts accurately. Mass spectrometry helps determine the molecular weight and identify any impurities or degradation products.

The potential applications of 7-(4-bromophenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

The development of novel heterocyclic compounds like 7-(_{CAS No.^-441289-81-2}) relies heavily on interdisciplinary collaboration between chemists、biologists、and pharmacologists。 Each discipline contributes expertise that is essential for understanding how these compounds interact with biological systems at both molecular and cellular levels。 This collaborative approach ensures that promising candidates are thoroughly evaluated before moving into clinical trials。

In conclusion，the exploration of 7-(_[1，2，3]) represents an exciting frontier in pharmaceutical research。 Its unique structural features make it a versatile scaffold for developing new therapeutics targeting various diseases。 As our understanding of biological pathways continues to expand，compounds like this one will play an increasingly important role in advancing medical treatments。